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Compound of Interest

Compound Name: A 1070722

Cat. No.: B605029 Get Quote

For immediate release: Researchers, scientists, and drug development professionals handling

the compound A-1070722 must adhere to stringent disposal procedures to ensure laboratory

safety and environmental protection. This guide provides a comprehensive overview of the

proper disposal protocols for A-1070722, a potent glycogen synthase kinase-3 (GSK-3)

inhibitor also identified by its CAS number 1384424-80-9 and chemical name 1-(7-

Methoxyquinolin-4-yl)-3-[6-(trifluoromethyl)pyridin-2-yl]urea. Due to its classification as harmful

if swallowed and very toxic to aquatic life with long-lasting effects, all waste containing this

compound must be treated as hazardous.

Key Safety and Handling Information

A-1070722 is a solid substance with unknown melting and boiling points. It is classified with

acute oral toxicity (Category 4) and is a significant environmental hazard due to its acute and

chronic aquatic toxicity (Category 1). Therefore, preventing its release into the environment is

of paramount importance.

Physical and Chemical Properties
A summary of the known physical and chemical properties of A-1070722 is provided in the

table below. This information is critical for safe handling and in determining appropriate

disposal streams.
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Property Data

Molecular Formula C₁₇H₁₃F₃N₄O₂

Molecular Weight 362.31 g/mol

Physical Appearance Solid

Solubility in DMSO Soluble

Solubility in Ethanol Data not available

Solubility in Methanol Data not available

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents

Experimental Protocol for Proper Disposal
The following step-by-step protocol outlines the approved procedure for the disposal of A-

1070722 waste. This procedure is designed to minimize exposure and prevent environmental

contamination.

1. Personal Protective Equipment (PPE): Before handling A-1070722, ensure appropriate PPE

is worn, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

2. Waste Segregation:

All solid waste contaminated with A-1070722 (e.g., weighing paper, contaminated gloves,

pipette tips) must be collected in a dedicated, clearly labeled hazardous waste container.

Solutions containing A-1070722 should be collected in a separate, leak-proof, and clearly

labeled hazardous waste container for halogenated organic waste.
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Do not mix A-1070722 waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

3. Waste Container Labeling:

The hazardous waste container must be labeled with the words "Hazardous Waste," the full

chemical name "1-(7-Methoxyquinolin-4-yl)-3-[6-(trifluoromethyl)pyridin-2-yl]urea," the CAS

number "1384424-80-9," and the appropriate hazard pictograms (e.g., harmful,

environmental hazard).

4. Storage:

Store the sealed hazardous waste container in a designated and secure satellite

accumulation area within the laboratory.

The storage area should be well-ventilated and away from incompatible materials such as

strong oxidizing agents.

5. Final Disposal:

Once the waste container is full, arrange for its collection by your institution's EHS

department or a licensed hazardous waste disposal company.

Under no circumstances should A-1070722 or its waste be disposed of down the drain or in

regular trash.

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of A-1070722.
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Start: Generation of A-1070722 Waste

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
- Solid Waste

- Liquid Waste (Halogenated)

Step 3: Label Hazardous Waste Container
- Chemical Name & CAS

- Hazard Pictograms

CRITICAL:
DO NOT Dispose Down Drain or in Trash

Step 4: Store in Designated Area
- Secure & Ventilated

- Away from Incompatibles

Step 5: Arrange for Professional Disposal
- Contact EHS or Licensed Contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of A-1070722 waste.

To cite this document: BenchChem. [Proper Disposal of A-1070722: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b605029#a-1070722-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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